Cas no 57318-98-6 (Benzoic acid,2-fluoro-5-(methylthio)-)

• Product Name: Benzoic acid,2-fluoro-5-(methylthio)-
• CAS No: 57318-98-6
• MF: C₈H₇FO₂S
• MW: 186.203384637833
• CID: 366630
• PubChem ID: 15104105
• Update Time: 2025-11-02

Benzoic acid,2-fluoro-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-fluoro-5-(methylthio)-
• 2-Fluoro-5-(methylthio)benzoic acid
• 2-fluoro-5-methylsulfanylbenzoic acid
• 2-Fluoro-5-methanesulfanylbenzoic acid
• 2-Fluoro-5-methylsulfanyl-benzoic acid
• Benzoic acid,2-fluoro-5-(methylthio)
• 57318-98-6
• DTXSID20568253
• 2-FLUORO-5-(METHYLSULFANYL)BENZOIC ACID
• 2-fluoro-5-(methylthio)benzoicacid
• MFCD16036292
• FT-0702171
• CS-0195274
• SCHEMBL2823587
• E82316
• 2-Fluoro-5-( Methylthio)benzoic Acid
• DB-072278

• MDL： MFCD16036292
• Inchi： 1S/C8H7FO2S/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： RLUKYSZMWGKZMQ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=C(C(C(=O)O)=C1)F

Computed Properties

• Exact Mass: 186.01500
• Monoisotopic Mass: 186.01507880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.360
• Boiling Point: 313.3 °C at 760 mmHg
• Flash Point: 143.3 °C
• PSA: 62.60000
• LogP: 2.24580

Additional information on Benzoic acid,2-fluoro-5-(methylthio)-

Comprehensive Analysis of Benzoic acid,2-fluoro-5-(methylthio)- (CAS No. 57318-98-6)

Benzoic acid,2-fluoro-5-(methylthio)- (CAS No. 57318-98-6) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. This derivative of benzoic acid features a fluoro substituent at the 2-position and a methylthio group at the 5-position, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structural attributes have garnered attention in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds like Benzoic acid,2-fluoro-5-(methylthio)- has surged due to their enhanced metabolic stability and bioavailability. Researchers are exploring its potential in targeted drug delivery systems, a hot topic in precision medicine. The compound’s ability to modulate electronic and steric properties makes it valuable for designing next-generation therapeutics, aligning with trends in personalized healthcare and sustainable chemistry.

From an industrial perspective, CAS No. 57318-98-6 is often utilized in high-throughput screening for agrochemicals. Its methylthio moiety contributes to pesticidal activity, addressing global concerns about crop protection and food security. Innovations in green chemistry have also spurred interest in eco-friendly synthesis routes for this compound, reducing environmental impact while maintaining efficiency.

Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing Benzoic acid,2-fluoro-5-(methylthio)-. Purity and stability studies are frequently searched topics, as they ensure reproducibility in research. Additionally, the compound’s compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) is a common query among synthetic chemists, highlighting its role in catalysis and material science.

Regulatory compliance and safety data for 57318-98-6 are rigorously documented, emphasizing non-hazardous handling protocols. As sustainability gains traction, bio-based alternatives and circular economy principles are being integrated into its production lifecycle. This aligns with the broader shift toward ESG (Environmental, Social, and Governance) metrics in chemical manufacturing.

In summary, Benzoic acid,2-fluoro-5-(methylthio)- exemplifies the intersection of innovation and practicality. Its applications span pharmaceuticals, agrochemicals, and advanced materials, driven by evolving scientific and industrial needs. For researchers and manufacturers, understanding its properties and potential is key to leveraging its full capabilities in a competitive market.